N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• InChI: InChI=1S/C14H12FN5O2/c1-8-7-11(19-20(8)2)13-17-18-14(22-13)16-12(21)9-3-5-10(15)6-4-9/h3-7H,1-2H3,(H,16,18,21)
• InChI Key: QFOYLMRLGKIBSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C14H12FN5O2
• Molecular Weight: 301.28 g/mol

Description

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide (abbreviated as NDFB) is a small molecule that has recently been studied for its potential applications in the fields of scientific research, medicine, and biochemistry. It is a compound that has been synthesized from simple starting materials, and its structure has been well-characterized. NDFB has been shown to possess a range of biochemical and physiological effects, making it a potentially useful tool for laboratory experiments. In

Scientific Research Applications

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide has been studied for its potential applications in scientific research. It has been found to be a useful tool for studying the structure and function of proteins and enzymes. This compound has also been used to study the structure and function of DNA and RNA. In addition, this compound has been used to study the structure and function of cell membranes. Finally, this compound has been used to study the structure and function of lipids and carbohydrates.

Mechanism of Action

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide has been found to interact with a range of biological molecules, including proteins, enzymes, DNA, and RNA. It has been found to bind to these molecules, altering their structure and function. This compound has also been found to interact with cell membranes, altering their structure and function. Finally, this compound has been found to interact with lipids and carbohydrates, altering their structure and function.
Biochemical and Physiological Effects
This compound has been found to possess a range of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, including cytochrome P450 enzymes. It has also been found to inhibit the activity of DNA and RNA polymerases. In addition, this compound has been found to inhibit the activity of cell membrane proteins, such as ion channels and receptors. Finally, this compound has been found to inhibit the activity of lipids and carbohydrates, such as lipases and glucose transporters.

Advantages and Limitations for Lab Experiments

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide has several advantages for laboratory experiments. It is a small molecule, making it easy to synthesize and purify. It is also a stable compound, making it easy to store and handle. In addition, it is a relatively inexpensive compound, making it cost-effective for laboratory experiments. However, this compound also has several limitations. It is a relatively weak inhibitor of enzymes, making it difficult to study their structure and function. In addition, it is a relatively weak inhibitor of DNA and RNA polymerases, making it difficult to study their structure and function. Finally, it is a relatively weak inhibitor of cell membrane proteins, making it difficult to study their structure and function.

Future Directions

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide has potential applications in the fields of medicine, biochemistry, and scientific research. Its ability to interact with a range of biological molecules, including proteins, enzymes, DNA, and RNA, makes it a potentially useful tool for studying the structure and function of these molecules. In addition, its ability to interact with cell membranes, lipids, and carbohydrates makes it a potentially useful tool for studying the structure and function of these molecules. Finally, its ability to inhibit the activity of enzymes, DNA and RNA polymerases, and cell membrane proteins makes it a potentially useful tool for studying the structure and function of these molecules.
In the future, this compound could be used to develop new drugs and treatments for a range of diseases. It could also be used to develop new tools for studying the structure and function of proteins, enzymes, DNA, RNA, cell membranes, lipids, and carbohydrates. Finally, it could be used to develop new tools for studying the structure and function of metabolic pathways.

Synthesis Methods

N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide can be synthesized from simple starting materials, such as 4-fluorobenzonitrile and 1,5-dimethyl-1H-pyrazol-3-ylhydrazine. The reaction is carried out in a solution of acetonitrile at a temperature of 70°C. The reaction proceeds in two steps. In the first step, 4-fluorobenzonitrile is reacted with 1,5-dimethyl-1H-pyrazol-3-ylhydrazine to form a Schiff base. In the second step, the Schiff base is cyclized to form this compound. The overall yield of the reaction is approximately 70%.